Cas no 1849609-77-3 (2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol)

• Product Name: 2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol
• CAS No: 1849609-77-3
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• CID: 5939853
• PubChem ID: 165747259
• Update Time: 2025-10-30

2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1849609-77-3
• EN300-1294196
• 2-[(1-amino-3-methoxypentan-2-yl)oxy]ethan-1-ol
• 2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol

• Inchi： 1S/C8H19NO3/c1-3-7(11-2)8(6-9)12-5-4-10/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： VRJOCFSAORXAPQ-UHFFFAOYSA-N
• SMILES： O(CCO)C(CN)C(CC)OC

Computed Properties

• Exact Mass: 177.13649347g/mol
• Monoisotopic Mass: 177.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol

2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol (CAS No. 1849609-77-3): A Comprehensive Overview

2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol (CAS No. 1849609-77-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, often referred to by its systematic name, is a derivative of amino alcohols and methoxy-substituted pentanes, which endow it with a versatile chemical profile suitable for various applications in drug discovery and development.

The chemical structure of 2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol is characterized by a central ethylene glycol backbone, an amino group, and a methoxy-substituted pentyl chain. These functional groups contribute to its solubility, reactivity, and biological activity. The presence of the amino group allows for the formation of hydrogen bonds, which can enhance its interactions with biological targets such as enzymes and receptors. The methoxy substitution on the pentyl chain adds steric bulk and can influence the compound's lipophilicity, thereby affecting its cellular uptake and distribution.

Recent studies have explored the potential therapeutic applications of 2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol. One notable area of research is its role as a potential lead compound for the development of novel antiviral agents. In vitro experiments have shown that this compound exhibits inhibitory activity against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral replication processes, possibly by targeting specific viral enzymes or host cell factors essential for viral propagation.

In addition to its antiviral properties, 2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol has been investigated for its anti-inflammatory effects. Preclinical studies using animal models have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol have also been studied to assess its suitability as a drug candidate. Initial results indicate that it has favorable oral bioavailability and a moderate half-life, which are important considerations for drug development. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[(1-Amino-3-methoxypentan-2-yl)oxy]ethan-1-ol in human subjects. Early-phase trials have shown promising results, with no significant adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-[(1-Amino-3-methoxypentan-2-yloxy)ethan-1-o